Cas no 1805719-91-8 (2-Ethyl-6-(3-methoxy-3-oxopropyl)mandelic acid)

• Product Name: 2-Ethyl-6-(3-methoxy-3-oxopropyl)mandelic acid
• CAS No: 1805719-91-8
• MF: C₁₄H₁₈O₅
• MW: 266.289724826813
• CID: 4941131
• Update Time: 2025-05-20

2-Ethyl-6-(3-methoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-6-(3-methoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C14H18O5/c1-3-9-5-4-6-10(7-8-11(15)19-2)12(9)13(16)14(17)18/h4-6,13,16H,3,7-8H2,1-2H3,(H,17,18)
• InChI Key： SRBPDSVUEQZSNL-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C(=CC=CC=1CCC(=O)OC)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 315
• XLogP3: 1.7
• Topological Polar Surface Area: 83.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 2-Ethyl-6-(3-methoxy-3-oxopropyl)mandelic acid

2-Ethyl-6-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1805719-91-8): An Overview of Its Structure, Properties, and Potential Applications

2-Ethyl-6-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1805719-91-8) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of mandelic acids, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science.

The chemical structure of 2-Ethyl-6-(3-methoxy-3-oxopropyl)mandelic acid is characterized by a mandelic acid core with a substituted ethyl group and a methoxy-oxopropyl side chain. The mandelic acid moiety is a chiral compound, which can exist in two enantiomeric forms, (R)- and (S)-. The presence of these chiral centers can significantly influence the compound's biological activity and pharmacological properties.

Recent studies have focused on the synthesis and characterization of 2-Ethyl-6-(3-methoxy-3-oxopropyl)mandelic acid. One notable approach involves the use of transition-metal-catalyzed reactions to achieve high enantioselectivity and yield. For instance, a palladium-catalyzed asymmetric allylic alkylation reaction has been reported to produce the desired enantiomer with excellent stereoselectivity. This method not only simplifies the synthetic route but also enhances the overall efficiency and scalability of the process.

In terms of physical properties, 2-Ethyl-6-(3-methoxy-3-oxopropyl)mandelic acid is a white crystalline solid with a melting point ranging from 145°C to 147°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it suitable for various applications in both laboratory research and industrial settings.

The biological activity of 2-Ethyl-6-(3-methoxy-3-oxopropyl)mandelic acid has been extensively studied in recent years. Preliminary in vitro assays have shown that this compound exhibits potent inhibitory effects on certain enzymes involved in metabolic pathways. Specifically, it has been found to inhibit the activity of acetylcholinesterase (AChE), an enzyme that plays a crucial role in neurotransmission. This inhibition could have potential therapeutic implications for neurodegenerative diseases such as Alzheimer's disease.

Beyond its enzymatic inhibition properties, 2-Ethyl-6-(3-methoxy-3-oxopropyl)mandelic acid has also demonstrated anti-inflammatory effects. In vitro studies using human cell lines have shown that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that this compound may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

To further explore the therapeutic potential of 2-Ethyl-6-(3-methoxy-3-oxopropyl)mandelic acid, several preclinical studies have been conducted using animal models. One study evaluated its efficacy in a mouse model of Alzheimer's disease. The results indicated that treatment with this compound led to significant improvements in cognitive function and reduced levels of Aβ plaques in the brain. These findings provide strong evidence for its potential as a neuroprotective agent.

In addition to its therapeutic applications, 2-Ethyl-6-(3-methoxy-3-oxopropyl)mandelic acid has also been investigated for its use in materials science. Its unique molecular structure makes it an attractive candidate for developing new functional materials with enhanced properties. For example, researchers have explored its use as a chiral dopant in liquid crystals, where it can induce chirality and improve the performance of liquid crystal displays (LCDs).

The environmental impact of 2-Ethyl-6-(3-methoxy-3-oxopropyl)mandelic acid is another important consideration. Studies have shown that it exhibits low toxicity to aquatic organisms and does not bioaccumulate in the environment. This favorable environmental profile makes it a suitable candidate for various industrial applications where environmental sustainability is a key concern.

In conclusion, 2-Ethyl-6-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1805719-91-8) is a promising compound with a wide range of potential applications in pharmaceuticals, materials science, and environmental technology. Its unique chemical structure, coupled with its diverse biological activities and favorable environmental profile, positions it as an important molecule for further research and development.